2-amino-1-phenylethane-1-sulfonic acid
Overview
Description
2-Amino-1-phenylethane-1-sulfonic acid, also known as APES, is an organic compound that is commonly used as a source of sulfonic acid in various scientific research applications. It is a versatile compound that has a wide range of applications in fields such as biochemistry, pharmacology, and materials science. The synthesis method of APES is relatively simple and it is relatively easy to obtain in laboratory settings.
Scientific Research Applications
2-amino-1-phenylethane-1-sulfonic acid has a wide range of applications in scientific research. It is commonly used as a source of sulfonic acid in various chemical reactions, such as acylation, esterification, and alkylation. It is also used as a catalyst in the production of polymers and as a reagent in the synthesis of various organic compounds. In addition, 2-amino-1-phenylethane-1-sulfonic acid has been used in the synthesis of various pharmaceuticals, such as anti-cancer drugs, and in the production of dyes and pigments.
Mechanism of Action
The mechanism of action of 2-amino-1-phenylethane-1-sulfonic acid is not fully understood. However, it is thought to be involved in the formation of hydrogen bonds between molecules, which can lead to changes in the structure and properties of the molecules. It is also thought to be involved in the formation of complexes with other molecules, which can lead to changes in the properties of the molecules.
Biochemical and Physiological Effects
2-amino-1-phenylethane-1-sulfonic acid has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in inflammation. In addition, it has been found to have anti-inflammatory, anti-oxidant, and anti-tumor effects. It has also been shown to have a protective effect on cells and tissues, as well as a protective effect on the cardiovascular system.
Advantages and Limitations for Lab Experiments
2-amino-1-phenylethane-1-sulfonic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is relatively stable and non-toxic. In addition, it is relatively easy to use in various chemical reactions. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, and it can be difficult to remove from reaction mixtures. In addition, it can be difficult to control the reaction rate and the amount of 2-amino-1-phenylethane-1-sulfonic acid produced.
Future Directions
There are several potential future directions for research involving 2-amino-1-phenylethane-1-sulfonic acid. One potential direction is to further explore its use as a catalyst in the production of polymers. Another potential direction is to explore its use in the synthesis of various pharmaceuticals. Additionally, further research could be conducted to explore its potential therapeutic effects on various diseases, such as cancer and cardiovascular disease. Finally, further research could be conducted to explore its potential use in the production of dyes and pigments.
Synthesis Methods
2-amino-1-phenylethane-1-sulfonic acid can be synthesized through a reaction between o-phenylenediamine and chlorosulfonic acid. The reaction is usually conducted in a sealed glass tube at a temperature of around 100°C. The reaction produces a white powder which is then purified by recrystallization. The purified 2-amino-1-phenylethane-1-sulfonic acid can then be used in scientific research applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-1-phenylethane-1-sulfonic acid involves the reaction of benzaldehyde with ethyl sulfonate to form 2-phenylethanesulfonic acid, which is then converted to 2-amino-1-phenylethane-1-sulfonic acid through a series of reactions.", "Starting Materials": [ "Benzaldehyde", "Ethyl sulfonate", "Sodium hydroxide", "Hydrochloric acid", "Ammonium hydroxide", "Sodium nitrite", "Sodium sulfite", "Sodium carbonate", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Benzaldehyde is reacted with ethyl sulfonate in the presence of sodium hydroxide to form 2-phenylethanesulfonic acid.", "Step 2: 2-Phenylethanesulfonic acid is then treated with hydrochloric acid and ammonium hydroxide to form 2-phenylethylamine.", "Step 3: 2-Phenylethylamine is diazotized with sodium nitrite and hydrochloric acid to form the diazonium salt.", "Step 4: The diazonium salt is then treated with sodium sulfite to form the sulfonamide.", "Step 5: The sulfonamide is then hydrolyzed with sodium hydroxide to form 2-amino-1-phenylethane-1-sulfonic acid.", "Step 6: The product is purified by recrystallization using a mixture of sodium carbonate, sodium bicarbonate, and sodium chloride in water." ] } | |
CAS RN |
4430-27-7 |
Product Name |
2-amino-1-phenylethane-1-sulfonic acid |
Molecular Formula |
C8H11NO3S |
Molecular Weight |
201.2 |
Purity |
95 |
Origin of Product |
United States |
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